Cas no 66734-95-0 (4-Isobutylcinnamic Acid)

• Product Name: 4-Isobutylcinnamic Acid
• CAS No: 66734-95-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 58508
• PubChem ID: 5956024
• Update Time: 2025-04-18

4-Isobutylcinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Isobutylphenyl)acrylic acid
• 4-ISOBUTYLCINNAMIC ACID
• (E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
• SCHEMBL764948
• AKOS005073016
• A835538
• J-501922
• (E)-3-[4-(2-methylpropyl)phenyl]-2-propenoic acid
• MFCD00800640
• CS-0368984
• EN300-833085
• 2-Propenoic acid, 3-(4-(2-methylpropyl)phenyl)-
• Z2312273815
• (E)-3-(4-isobutylphenyl)acrylic acid
• EN300-115310
• 1415604-30-6
• 3-(4-isobutylphenyl)acrylicacid
• JS-041C
• 66734-95-0
• 3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
• CS-0262640
• (2E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
• 4-Isobutylcinnamic Acid

• Inchi： 1S/C13H16O2/c1-10(2)9-12-5-3-11(4-6-12)7-8-13(14)15/h3-8,10H,9H2,1-2H3,(H,14,15)/b8-7+
• InChI Key： FFVQPPLMTMUAQD-BQYQJAHWSA-N
• SMILES： OC(/C=C/C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 168-169
• PSA: 37.30000
• LogP: 2.98290

4-Isobutylcinnamic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT